Cas no 1690768-48-9 (2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 1690768-48-9
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6454335
• PubChem ID: 106817798
• Update Time: 2025-05-19

2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid
• 1690768-48-9
• EN300-1986797

• Inchi： 1S/C10H12ClNO3/c1-5-2-3-6(4-7(5)11)9(13)8(12)10(14)15/h2-4,8-9,13H,12H2,1H3,(H,14,15)
• InChI Key： MTLBUXJCGPBHDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of 2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid (CAS No. 1690768-48-9)

2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid (CAS No. 1690768-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique amino acid backbone and chloro-methylphenyl substituent, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and enzyme inhibition, given its structural similarity to naturally occurring amino acids and its ability to modulate biological pathways.

The molecular structure of 2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid features a hydroxypropanoic acid core, which is essential for its bioactivity. The presence of the 3-chloro-4-methylphenyl group enhances its lipophilicity, making it a candidate for targeting membrane-bound receptors. Recent studies have explored its role in neurological disorders and metabolic diseases, aligning with current trends in precision medicine. This compound's versatility is further highlighted by its potential use in peptide synthesis and bioconjugation, addressing the growing demand for customized biomolecules.

In the context of green chemistry, 2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid has been evaluated for its synthetic accessibility and environmental impact. With the increasing focus on sustainable pharmaceuticals, researchers are optimizing its production using catalytic methods and renewable feedstocks. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals in the field. Additionally, its stability under physiological conditions makes it a promising candidate for drug delivery systems, a hot topic in nanomedicine.

The compound's CAS No. 1690768-48-9 is often queried in databases for its physicochemical properties, such as solubility, melting point, and pKa values. These parameters are critical for formulators and medicinal chemists working on bioavailability enhancement. Furthermore, its potential as a chiral building block has sparked interest in asymmetric synthesis, a rapidly evolving area in organic chemistry. The demand for enantiomerically pure compounds in pharmaceutical intermediates underscores the relevance of this molecule.

From a commercial perspective, 2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid is supplied by several specialty chemical manufacturers, catering to the needs of research institutions and biotech companies. Its applications extend to proteomics and structural biology, where it serves as a tool for studying protein-ligand interactions. As the scientific community continues to explore its potential, this compound remains a subject of active investigation, particularly in the context of personalized medicine and targeted therapies.

In summary, 2-amino-3-(3-chloro-4-methylphenyl)-3-hydroxypropanoic acid (CAS No. 1690768-48-9) represents a multifaceted compound with broad implications in modern science. Its structural features, combined with its applicability in cutting-edge research, position it as a valuable asset in the quest for innovative solutions to complex medical and chemical challenges.